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Compound of Interest

4-Methyl-1-naphthaleneboronic
Compound Name: d
aci

Cat. No.: B028248

An In-Depth Technical Guide to 4-Methyl-1-naphthaleneboronic Acid

Introduction

4-Methyl-1-naphthaleneboronic acid is a versatile organoboron compound widely recognized
for its significant role in organic synthesis and medicinal chemistry.[1] Featuring a naphthalene
backbone substituted with a methyl group and a boronic acid functional group, it serves as a
crucial building block in the development of pharmaceuticals, agrochemicals, and advanced
materials.[1] Its utility is most prominently highlighted in palladium-catalyzed cross-coupling
reactions, particularly the Suzuki-Miyaura coupling, for the formation of carbon-carbon bonds.
[1] This guide provides a comprehensive overview of its chemical structure, properties,
synthesis, and applications for researchers and professionals in drug development.

Chemical Structure and Formula

The chemical structure of 4-Methyl-1-naphthaleneboronic acid consists of a naphthalene ring
system where a boronic acid group [-B(OH)-] is attached at the C1 position and a methyl group
(-CHs3) is at the C4 position.

e Molecular Formula: C11H11BO2[1][2][3][4]

¢ I[UPAC Name: (4-methylnaphthalen-1-yl)boronic acid[3][4][5]
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« Canonical SMILES: CC1=CC=C(B(0)0)C2=CC=CC=C12[3][4]
« InChl Key: JHVQEUGNYSVSDH-UHFFFAOYSA-N[3][4]

Physicochemical Properties

A summary of the key quantitative data and physical properties of 4-Methyl-1-
naphthaleneboronic acid is presented below.

Property Value Source(s)
Molecular Weight 186.01 g/mol or 186.02 g/mol [1112][3]
CAS Number 103986-53-4 [11[2][3]
White to off-white crystalline
Appearance [1]
powder

207 °C, 229-235 °C

Melting Point (decomposes) [1]3][6]
Purity >95%, 96%, 97% [31[4]
PubChem CID 2773511 [1](7]
MDL Number MFCD01632204 [1]3]

N Room Temperature, Keep in a
Storage Conditions ) [1]8]
dark place, sealed in dry

Experimental Protocols
Synthesis of 4-Methyl-1-naphthaleneboronic Acid

The following protocol details a common laboratory synthesis method.[6]
Materials:
e 1-Bromo-4-methylnaphthalene

e Anhydrous ethyl ether
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e n-Butyllithium (n-BuLi) in hexane (e.g., 1.7 M solution)

e Triisopropyl borate

e Hydrochloric acid (HCI, 2M)

o Magnesium sulfate (MgSOa)

e Dichloromethane (CH2Cl2)

Procedure:

e Initial Setup: Dissolve 1-bromo-4-methylnaphthalene (1.5 g, 6.78 mmol) in anhydrous ethyl
ether (200 mL) in a suitable reaction flask.[6]

« Lithiation: Cool the solution to -78°C using a dry ice/acetone bath.[6] Slowly add n-BuL.i
solution (10 mL of 1.7 M solution) dropwise, ensuring the temperature is maintained at
-78°C.[6]

o Warming: After the addition is complete, allow the reaction mixture to gradually warm to room
temperature and stir for 2 hours.[6]

e Borylation: Cool the reaction mixture back down to -78°C.[6] Quickly add a solution of
triisopropyl borate (4 g, 4.91 mL, 21.27 mmol) in anhydrous ethyl ether (20 mL).[6]

¢ Final Reaction: Stir the mixture at -78°C for 30 minutes, then allow it to warm to room
temperature and continue stirring for 15 hours.[6]

¢ Quenching and Extraction: Add 100 mL of 2M HCI to the reaction mixture. The milky white
emulsion should become clear.[6] Separate the ether layer, and extract the aqueous layer
with ethyl ether (3 x 100 mL).[6]

e Drying and Purification: Combine all the ether extracts and dry them over anhydrous MgSOa.
[6] Remove the solvent by rotary evaporation. Recrystallize the resulting solid from hot
dichloromethane (CH2Clz) to yield the final product as a white solid.[6]
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Application in Suzuki-Miyaura Coupling (General
Protocol)

4-Methyl-1-naphthaleneboronic acid is a key reactant for Suzuki-Miyaura cross-coupling
reactions to form C-C bonds.[1][5]

General Workflow: A typical Suzuki-Miyaura coupling involves the reaction of an organoboron
compound (like 4-Methyl-1-naphthaleneboronic acid) with an organohalide in the presence
of a palladium catalyst and a base.

‘ 4-Methyl-1-naphthaleneboronic Acid + Aryl Halide (Ar-X)

Reaction Mixture Combine Heating / Stirrin Reaction Workup & Isolate Coupled Product
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Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Logical Relationship and Synthesis Visualization

The synthesis of 4-Methyl-1-naphthaleneboronic acid follows a precise logical workflow
involving the formation of an organolithium intermediate followed by borylation and hydrolysis.
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Caption: Step-by-step workflow for the synthesis of 4-Methyl-1-naphthaleneboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Methyl-1-naphthaleneboronic acid chemical structure
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028248#4-methyl-1-naphthaleneboronic-acid-
chemical-structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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